Cas no 2138934-19-5 (2-amino-3-(furan-3-yl)propanamide)

• Product Name: 2-amino-3-(furan-3-yl)propanamide
• CAS No: 2138934-19-5
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 6592659
• PubChem ID: 165948507
• Update Time: 2025-10-28

2-amino-3-(furan-3-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(furan-3-yl)propanamide
• EN300-1300370
• 2138934-19-5

• Inchi： 1S/C7H10N2O2/c8-6(7(9)10)3-5-1-2-11-4-5/h1-2,4,6H,3,8H2,(H2,9,10)
• InChI Key： LSISIXNCODIRBY-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1)CC(C(N)=O)N

Computed Properties

• Exact Mass: 154.074227566g/mol
• Monoisotopic Mass: 154.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 82.2Ų

Additional information on 2-amino-3-(furan-3-yl)propanamide

2-Amino-3-(Furan-3-Yl)Propanamide: A Comprehensive Overview

2-Amino-3-(furan-3-yl)propanamide (CAS No. 2138934-19-5) is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure, has garnered attention due to its potential applications in drug development and material science. The compound consists of a propanamide backbone with an amino group at the second position and a furan ring substituted at the third position. This combination of functional groups imparts distinctive chemical properties, making it a subject of extensive research.

The synthesis of 2-amino-3-(furan-3-yl)propanamide involves a series of well-defined organic reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and better purity. For instance, studies published in 2023 highlight the use of microwave-assisted synthesis to accelerate the formation of this compound, reducing reaction times significantly while maintaining product quality. Such innovations underscore the importance of continuous improvement in synthetic techniques to meet the demands of modern pharmaceutical and chemical industries.

The structural features of 2-amino-3-(furan-3-yl)propanamide play a pivotal role in its biological activity. The furan ring, a heterocyclic aromatic compound, contributes to the molecule's stability and reactivity. Recent research has demonstrated that this compound exhibits potent antioxidant properties, making it a promising candidate for applications in oxidative stress-related diseases. Additionally, its amino group facilitates hydrogen bonding, enhancing its solubility and bioavailability—a critical factor for drug delivery systems.

One of the most exciting developments involving 2-amino-3-(furan-3-yl)propanamide is its potential as a lead compound in anti-cancer drug discovery. Studies conducted in 2024 revealed that this compound demonstrates selective cytotoxicity against various cancer cell lines, particularly breast and prostate cancer cells. The mechanism behind this activity appears to involve inhibition of key enzymes associated with tumor growth and metastasis. These findings have sparked interest among oncologists and chemists alike, paving the way for further preclinical trials.

Beyond its therapeutic potential, 2-amino-3-(furan-3-yl)propanamide has also found applications in materials science. Its ability to form stable amide bonds makes it an ideal component for synthesizing polyamides with enhanced mechanical properties. Recent research published in advanced materials journals highlights its use in creating biodegradable polymers suitable for biomedical applications such as tissue engineering scaffolds and drug delivery systems.

In terms of environmental impact, 2-amino-3-(furan-3-yl)propanamide has been evaluated for its biodegradability and eco-friendliness. Studies indicate that under aerobic conditions, this compound undergoes rapid microbial degradation, minimizing its environmental footprint. This characteristic aligns with global efforts to develop sustainable chemical products that reduce ecological harm.

Looking ahead, the future of 2-amino-3-(furan-3-y l)propanamide seems bright as researchers continue to explore its multifaceted applications. Collaborative efforts between academia and industry are expected to drive innovation, leading to novel formulations and uses. As technology advances, particularly in areas like computational chemistry and artificial intelligence-driven drug design, the potential for discovering new functionalities of this compound is immense.

In conclusion, 2-amino-3-(furan - yl)propanamide (CAS No. 21389 -19 -5 ) stands out as a versatile molecule with wide-ranging applications across multiple disciplines. Its unique structure, coupled with cutting-edge research findings, positions it as a key player in both therapeutic development and materials innovation. As scientific understanding deepens, this compound is poised to make significant contributions to advancing human health and sustainable technologies.